Cas no 175212-04-1 ((2S,5S)-1-[4-[5-(4-Fluorophenoxymethyl)tetrahydrofuran-2-yl]-3-butynyl]-1-hydroxyurea)

• Product Name: (2S,5S)-1-[4-[5-(4-Fluorophenoxymethyl)tetrahydrofuran-2-yl]-3-butynyl]-1-hydroxyurea
• CAS No: 175212-04-1
• MF: C₁₆H₁₉FN₂O₄
• MW: 322.331467866898
• CID: 1361182
• PubChem ID: 9905233
• Update Time: 2025-11-02

(2S,5S)-1-[4-[5-(4-Fluorophenoxymethyl)tetrahydrofuran-2-yl]-3-butynyl]-1-hydroxyurea Chemical and Physical Properties

Names and Identifiers

• (2S,5S)-1-[4-[5-(4-Fluorophenoxymethyl)tetrahydrofuran-2-yl]-3-butynyl]-1-hydroxyurea
• MLN-977
• LDP-977
• CMI-977
• LDP977
• CMI977
• SCHEMBL16932371
• UNII-VNR0T3Q498
• AC-31478
• DB05431
• BDBM50144621
• 175212-04-1
• N-(4-{(2S,5S)-5-[(4-fluorophenoxy)methyl]tetrahydrofuran-2-yl}but-3-ynyl)-N-hydroxyurea
• (2S,5S)-trans-5-(4-Fluorophenoxymethyl)-2-(1-N-hydroxyureidyl-3-butyn-4-yl)tetrahydrofuran
• Urea, N-(4-((2S,5S)-5-((4-fluorophenoxy)methyl)tetrahydro-2-furanyl)-3-butyn-1-yl)-N-hydroxy-
• CHEMBL73148
• LDP 977
• DA-72295
• AKOS040741559
• 1-[4-[(2S,5S)-5-[(4-fluorophenoxy)methyl]oxolan-2-yl]but-3-ynyl]-1-hydroxyurea
• CMI 977
• VNR0T3Q498
• HY-U00260
• CS-7474
• 1-{4-[(2S,5S)-5-[(4-fluorophenoxy)methyl]oxolan-2-yl]but-3-yn-1-yl}-1-hydroxyurea
• 1-(4-((2S,5S)-5-((4-fluorophenoxy)methyl)oxolan-2-yl)but-3-yn-1-yl)-1-hydroxyurea

• Inchi： 1S/C16H19FN2O4/c17-12-4-6-13(7-5-12)22-11-15-9-8-14(23-15)3-1-2-10-19(21)16(18)20/h4-7,14-15,21H,2,8-11H2,(H2,18,20)/t14-,15+/m1/s1
• InChI Key： YANONWCPCKIWEC-CABCVRRESA-N
• SMILES： FC1C=CC(=CC=1)OC[C@@H]1CC[C@@H](C#CCCN(C(N)=O)O)O1

Computed Properties

• Exact Mass: 322.13297
• Monoisotopic Mass: 322.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 85.02

(2S,5S)-1-[4-[5-(4-Fluorophenoxymethyl)tetrahydrofuran-2-yl]-3-butynyl]-1-hydroxyurea Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives

Additional information on (2S,5S)-1-[4-[5-(4-Fluorophenoxymethyl)tetrahydrofuran-2-yl]-3-butynyl]-1-hydroxyurea

Comprehensive Overview of (2S,5S)-1-[4-[5-(4-Fluorophenoxymethyl)tetrahydrofuran-2-yl]-3-butynyl]-1-hydroxyurea (CAS No. 175212-04-1)

The compound (2S,5S)-1-[4-[5-(4-Fluorophenoxymethyl)tetrahydrofuran-2-yl]-3-butynyl]-1-hydroxyurea (CAS No. 175212-04-1) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. This molecule features a unique structural framework, combining a tetrahydrofuran ring, a fluorophenoxymethyl group, and a hydroxyurea moiety, which makes it a subject of interest for medicinal chemists and researchers. Its chiral centers at the 2S and 5S positions further enhance its specificity, making it a valuable candidate for targeted therapeutic applications.

In recent years, the demand for chiral compounds like (2S,5S)-1-[4-[5-(4-Fluorophenoxymethyl)tetrahydrofuran-2-yl]-3-butynyl]-1-hydroxyurea has surged, driven by the growing emphasis on enantioselective synthesis in drug development. Researchers are particularly interested in its potential as a bioactive intermediate for designing novel inhibitors or modulators of enzymatic pathways. The presence of the 4-fluorophenoxymethyl group is noteworthy, as fluorinated aromatic compounds often exhibit enhanced metabolic stability and bioavailability, which are critical factors in pharmacokinetics.

One of the most frequently asked questions in scientific forums and search engines revolves around the synthetic routes for (2S,5S)-1-[4-[5-(4-Fluorophenoxymethyl)tetrahydrofuran-2-yl]-3-butynyl]-1-hydroxyurea. The compound can be synthesized through multi-step organic reactions, including asymmetric hydrogenation and coupling reactions, to achieve the desired stereochemistry. The hydroxyurea functional group is particularly significant, as it is known to interact with metal ions and participate in hydrogen bonding, which could be leveraged for drug-receptor interactions.

From an application standpoint, (2S,5S)-1-[4-[5-(4-Fluorophenoxymethyl)tetrahydrofuran-2-yl]-3-butynyl]-1-hydroxyurea has been explored in the context of enzyme inhibition studies, particularly for enzymes involved in inflammatory pathways. Its structural complexity allows it to mimic natural substrates, making it a promising tool for probing enzyme mechanisms. Additionally, the compound's fluorinated aromatic component aligns with current trends in drug design, where fluorine incorporation is used to optimize drug-like properties.

The market for such specialized compounds is evolving, with increasing interest from pharmaceutical companies and academic institutions. Searches for CAS No. 175212-04-1 often correlate with queries about custom synthesis and bulk availability, reflecting its niche but growing demand. Researchers are also keen to understand its stability under various conditions, as this impacts its storage and handling protocols.

In summary, (2S,5S)-1-[4-[5-(4-Fluorophenoxymethyl)tetrahydrofuran-2-yl]-3-butynyl]-1-hydroxyurea represents a fascinating intersection of synthetic chemistry and medicinal potential. Its unique structure, combined with the strategic placement of functional groups, positions it as a compound of significant interest for future research and development. As the scientific community continues to explore its applications, this molecule is likely to remain a topic of discussion in both academic and industrial settings.